Cas no 1520769-68-9 (4-(2-methylphenyl)-2-phenylbutanoic acid)

• Product Name: 4-(2-methylphenyl)-2-phenylbutanoic acid
• CAS No: 1520769-68-9
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 4603746
• PubChem ID: 81007731
• Update Time: 2025-05-20

4-(2-methylphenyl)-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenyl)-2-phenylbutanoic acid

• Inchi： 1S/C17H18O2/c1-13-7-5-6-8-14(13)11-12-16(17(18)19)15-9-3-2-4-10-15/h2-10,16H,11-12H2,1H3,(H,18,19)
• InChI Key： IZFSNBYITMFEKH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=CC=C1)CCC1=CC=CC=C1C

Additional information on 4-(2-methylphenyl)-2-phenylbutanoic acid

Recent Advances in the Study of 4-(2-methylphenyl)-2-phenylbutanoic acid (CAS: 1520769-68-9): A Comprehensive Research Brief

In recent years, the compound 4-(2-methylphenyl)-2-phenylbutanoic acid (CAS: 1520769-68-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(2-methylphenyl)-2-phenylbutanoic acid has been optimized in recent studies to improve yield and purity. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of its production. Researchers have also explored the compound's mechanism of action, revealing its interaction with specific biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders.

One of the most notable findings is the compound's anti-inflammatory properties. In vitro and in vivo studies have demonstrated that 4-(2-methylphenyl)-2-phenylbutanoic acid effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs with fewer side effects compared to existing therapies.

Additionally, recent research has highlighted the compound's role in metabolic regulation. Studies have shown that it can modulate lipid metabolism and improve insulin sensitivity, making it a candidate for treating metabolic syndromes such as type 2 diabetes and obesity. The molecular pathways involved in these effects are currently under investigation, with preliminary data pointing to the activation of peroxisome proliferator-activated receptors (PPARs).

Despite these promising results, challenges remain in the development of 4-(2-methylphenyl)-2-phenylbutanoic acid as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the compound's versatility and efficacy in preclinical models provide a strong foundation for further research and development.

In conclusion, 4-(2-methylphenyl)-2-phenylbutanoic acid (CAS: 1520769-68-9) represents a promising candidate for various therapeutic applications, particularly in inflammation and metabolic disorders. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for its transition from the laboratory to clinical use. This brief underscores the importance of ongoing studies and collaborations in advancing our understanding of this compound's full potential.